Cas no 250292-64-9 (Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-)

Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]- structure
250292-64-9 structure
Product Name:Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-
CAS No:250292-64-9
MF:C16H17NO4
MW:287.310484647751
CID:1423736
Update Time:2024-08-15

Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-
    • Inchi: 1S/C16H17NO4/c1-11-7-13(9-18)8-12(2)16(11)21-10-14-5-3-4-6-15(14)17(19)20/h3-8,18H,9-10H2,1-2H3
    • InChI Key: BBAZNEOFLCEOTJ-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC(C)=C(OCC2=CC=CC=C2[N+]([O-])=O)C(C)=C1

Computed Properties

  • Exact Mass: 287.11581

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Melting Point: 94-95 °C
  • Boiling Point: 449.6±40.0 °C(Predicted)
  • PSA: 72.6
  • pka: 14.40±0.10(Predicted)
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